Cas no 938190-76-2 (Fmoc-NH-PEG9-CH2COOH)

• Product Name: Fmoc-NH-PEG9-CH2COOH
• CAS No: 938190-76-2
• MF: C₃₅H₅₁NO₁₃
• MW: 693.778352022171
• CID: 5570660
• Update Time: 2025-10-29

Fmoc-NH-PEG9-CH2COOH Chemical and Physical Properties

Names and Identifiers

• Fmoc-NH-PEG9-CH2COOH

• Inchi： 1S/C35H51NO13/c37-34(38)28-48-26-25-47-24-23-46-22-21-45-20-19-44-18-17-43-16-15-42-14-13-41-12-11-40-10-9-36-35(39)49-27-33-31-7-3-1-5-29(31)30-6-2-4-8-32(30)33/h1-8,33H,9-28H2,(H,36,39)(H,37,38)
• InChI Key： NWDNOWXZRMCQFK-UHFFFAOYSA-N
• SMILES： C(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)(=O)NCCOCCOCCOCCOCCOCCOCCOCCOCCOCC(O)=O

Additional information on Fmoc-NH-PEG9-CH2COOH

Professional Introduction to Fmoc-NH-PEG9-CH2COOH (CAS No. 938190-76-2)

Fmoc-NH-PEG9-CH2COOH, a compound with the chemical identifier CAS No. 938190-76-2, is a specialized molecule that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, featuring a Fmoc (fluorenylmethyloxycarbonyl) group, a polyethylene glycol (PEG) chain of nine units, and a carboxylic acid moiety at the terminal end, exhibits unique properties that make it highly valuable in drug development and therapeutic applications.

The Fmoc group is widely recognized for its utility in solid-phase peptide synthesis (SPPS), where it serves as an protecting group for the amine functionality of amino acids. This feature makes Fmoc-NH-PEG9-CH2COOH a versatile building block in the synthesis of peptides and proteins, allowing for controlled and efficient coupling reactions. The PEG9 segment, on the other hand, introduces hydrophilicity and steric bulk, which can enhance the solubility and bioavailability of therapeutic agents. Additionally, the terminal carboxylic acid group provides a reactive site for further functionalization, enabling the design of complex molecular architectures.

In recent years, there has been a surge in research focused on PEGylated compounds due to their ability to improve pharmacokinetic profiles of drugs. PEGylation can extend the circulation time of therapeutic agents, reduce immunogenicity, and enhance tissue penetration. The incorporation of PEG9 in Fmoc-NH-PEG9-CH2COOH leverages these advantages, making it an attractive candidate for developing novel drug formulations. For instance, studies have demonstrated that PEGylated proteins exhibit reduced clearance rates and prolonged half-lives in vivo, which can lead to more effective and cost-efficient treatments.

The use of Fmoc-NH-PEG9-CH2COOH in drug development has been particularly promising in the field of oncology. Researchers have explored its potential as a component in targeted therapies, where the PEG moiety can serve as a linker to attach targeting ligands to antibodies or small molecules. This approach has shown promise in enhancing the specificity and efficacy of cancer treatments. Moreover, the Fmoc group allows for easy removal during synthesis, ensuring that the final product is free from any protecting group residues that could interfere with biological activity.

Another area where Fmoc-NH-PEG9-CH2COOH has shown significant promise is in the development of diagnostic agents. The hydrophilic nature of PEG9 improves the water solubility of contrast agents used in magnetic resonance imaging (MRI) and other imaging modalities. By incorporating this compound into imaging probes, researchers have been able to develop more effective diagnostic tools that offer higher resolution and better patient comfort. This has particular implications for early detection and monitoring of diseases such as cancer and neurodegenerative disorders.

The versatility of Fmoc-NH-PEG9-CH2COOH also extends to its use in regenerative medicine. The PEG chain can facilitate cell adhesion and growth by providing a suitable microenvironment for tissue engineering applications. Researchers have utilized this compound to develop scaffolds that promote cell proliferation and differentiation, which are crucial steps in tissue regeneration. Furthermore, the carboxylic acid group allows for further modifications to tailor the properties of these scaffolds to specific biological requirements.

In conclusion, Fmoc-NH-PEG9-CH2COOH (CAS No. 938190-76-2) is a multifunctional compound with broad applications in pharmaceutical chemistry and biotechnology. Its unique structure combines the protective properties of the Fmoc group with the hydrophilic characteristics of PEG9 and the reactive nature of the carboxylic acid moiety. These features make it an invaluable tool in drug development, diagnostics, and regenerative medicine. As research continues to uncover new applications for this compound, its significance in advancing therapeutic strategies is likely to grow even further.